3,​4-​Dimethoxybenzoic Acid (Veratric Acid)

• CAS No.: 93-07-2
• Product Name: 3,​4-​Dimethoxybenzoic Acid (Veratric Acid)
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 3,4-dimethoxybenzoic acid
• Standard InChI: InChI=1S/C9H10O4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11)
• Standard InChIKey: DAUAQNGYDSHRET-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)O)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)OC
• Appearance: Powder
• Melting Point: 181.0 °C
• Description: 3,4-dimethoxybenzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by methoxy groups at positions 2 and 3. It has a role as a plant metabolite and an allergen. It derives from a hydride of a benzoic acid.; 3, 4-Dimethoxybenzoic acid, also known as veratric acid or 3, 4-dimethylprotocatechuate, belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. 3, 4-Dimethoxybenzoic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3, 4-Dimethoxybenzoic acid participates in a number of enzymatic reactions. In particular, 3, 4-dimethoxybenzoic acid can be biosynthesized from benzoic acid. 3, 4-Dimethoxybenzoic acid is also a parent compound for other transformation products, including but not limited to, 3beta-[(O-beta-D-glucopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4-dimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one, 3beta-[(beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4-dimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one, and 3beta-[(O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4-dimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one. Outside of the human body, 3, 4-dimethoxybenzoic acid can be found in coriander and olive. This makes 3, 4-dimethoxybenzoic acid a potential biomarker for the consumption of these food products.
• Synonyms: veratric acid; veratric acid, potassium salt; veratric acid, sodium salt; veratric acid, sodium salt, (11)C-labeled
• Vapor Pressure: 2.46e-04 mmHg
• PubChem Compound: 7121
• Last Modified: Nov 11 2021